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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Pyridinecarboxaldehyde, also known as nicotinaldehyde, is an organic compound with the
chemical formula CeHsNO.[1] It is a significant intermediate in the synthesis of a wide array of
compounds, particularly in the pharmaceutical and agrochemical industries.[2] This document
provides an in-depth overview of its chemical and physical properties, synthesis
methodologies, key applications, and safety and handling protocols.

Chemical and Physical Properties

3-Pyridinecarboxaldehyde is a colorless to pale yellow or brown-yellow liquid.[3][4] It is an
aromatic compound containing a pyridine ring substituted with a carboxaldehyde group at the
3-position.[5] The key physical and chemical properties are summarized in the table below for

easy reference.
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Property Value

CAS Number 500-22-1[6][7]

Molecular Formula CeHsNOI6][7]

Molecular Weight 107.11 g/mol [6][7][8]

Appearance CoIorIe.ss t.o pale yellow or transparent brown-
yellow liquid[3][4]

Melting Point 8 °CJ[3][5]

Boiling Point 209-210 °C at 760 mmHg (est.); 78-81 °C at 10
mmHg[4][5]

Density 1.141 g/mL at 20 °C[3][5][8]

Refractive Index 1.549 at 20 °C[5][8]

Flash Point 60 °C (140 °F)[4]1[5]

Water Solubility Miscible[5]

pKa 3.43+0.10 (Predicted)[5]

LogP 0.290[5]

Synthesis of 3-Pyridinecarboxaldehyde

Several methods have been developed for the synthesis of 3-Pyridinecarboxaldehyde. Two
common approaches are detailed below.

Experimental Protocol 1: From 3-Methylpyridine

One industrial method involves the chlorination and subsequent catalytic hydrolysis of 3-
methylpyridine.[3]

Step 1: Chlorination

e Add 100 g of 3-methylpyridine to a four-necked flask equipped with a mechanical stirrer,
condenser, thermometer, and gas inlet tube.
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o Slowly heat the stirred reaction mixture to 137°C.

¢ Introduce chlorine gas at a rate of 150 mL/min, maintaining the reaction temperature
between 137°C and 142°C.

» Monitor the reaction progress using gas chromatography. The reaction is complete when the
concentration of the intermediate, 3-chloromethylpyridine, is less than 0.2%.

e Cool the reaction mixture to obtain the chlorinated product.

Step 2: Hydrolysis

o Transfer 154 g of the chlorination reaction liquid, 616 g of water, and 85.4 g of calcium
carbonate into an autoclave.

o Seal the autoclave and replace the internal atmosphere with nitrogen.

» Heat the stirred mixture to 115°C and maintain this temperature for approximately 8 hours, or
until the pressure no longer increases. The pressure should not exceed 1 MPa.

e Upon completion, the resulting product is 3-Pyridinecarboxaldehyde with a purity of around
99.3%.[3]
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Step 1: Chlorination

Chlorine Gas
\

3-Methylpyridine Reaction Vessel (137-142°C) Chlorinated Intermediate

Step 2: Hydrolysis

Calcium Carbonate Autoclave (115°C) 3-Pyridinecarboxaldehyde
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Synthesis of 3-Pyridinecarboxaldehyde from 3-Methylpyridine.

Experimental Protocol 2: From 3-Cyanopyridine

Another method involves the hydrogenation of 3-cyanopyridine.[6]

o Dissolve 93¢ of 3-methylpyridine in 1L of acetic acid to create a 10% solution and place it in

a 2L autoclave.

e Add 25g of a palladium/carbon catalyst and 99 of 68% concentrated nitric acid to the

autoclave.
o Seal the reactor and replace the air with oxygen.
o Under 1 atm of oxygen pressure, raise the temperature to 100°C and maintain it for 2 hours.

e Cool the reactor to room temperature and remove the acetic acid under negative pressure.
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o Add 200ml of water and 100ml of ethyl acetate to the residue, stir for 30 minutes, and then
filter any insoluble matter.

o Separate the filtrate layers. The upper organic layer contains the product.

Applications in Research and Drug Development

3-Pyridinecarboxaldehyde is a versatile building block in organic synthesis and holds
significant importance in the pharmaceutical and agrochemical industries.[2]

o Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various
drugs. For instance, it is used in coupling reactions to synthesize novel dual inhibitors of
thromboxane A2 synthase and 5-lipoxygenase.[5] Research has also focused on its role in
developing new anti-inflammatory and anti-cancer agents.[2]

» Agrochemical Intermediate: In the agrochemical sector, it is instrumental in synthesizing
various pesticides and herbicides, contributing to crop protection and improved agricultural
yields.[2]

o Chemical Synthesis: Its reactivity with amines, alcohols, and hydrazines allows for the
creation of diverse heterocyclic compounds and Schiff base ligands with specific
applications.[2][3]
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Key Application Areas of 3-Pyridinecarboxaldehyde.

Safety and Handling
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3-Pyridinecarboxaldehyde is a flammable liquid and vapor and is harmful if swallowed.[9] It
can cause skin irritation, serious eye damage, and may cause respiratory irritation and allergic
skin reactions.[9]

e Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including safety glasses, chemical-resistant gloves, and protective clothing.[9][10][11]
Keep away from heat, sparks, open flames, and other ignition sources.[9] Ground and bond
containers when transferring material.[12]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances and direct sunlight.[12] Recommended storage temperature is
between 2-8°C.[5][8] The compound is sensitive to air and light.[10]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[9] If on skin,
rinse with water and remove contaminated clothing.[9] If inhaled, move the person to fresh
air.[9] If swallowed, rinse mouth and seek immediate medical attention.[9]

» Fire Fighting: Use water spray, dry powder, foam, or carbon dioxide as extinguishing media.
[9][12] Firefighters should wear self-contained breathing apparatus and full protective gear.
[12]

Conclusion

3-Pyridinecarboxaldehyde (CAS No. 500-22-1) is a pivotal chemical intermediate with a well-
established role in the synthesis of pharmaceuticals and agrochemicals. Its versatile reactivity
and well-understood properties make it an essential tool for researchers and professionals in
drug development and chemical synthesis. Proper adherence to safety and handling protocols
is crucial when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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